Cas no 89302-57-8 (Benzoic acid, 3-(dimethylamino)-4-(1,1-dimethylethyl)-)

• Product Name: Benzoic acid, 3-(dimethylamino)-4-(1,1-dimethylethyl)-
• CAS No: 89302-57-8
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 604891
• PubChem ID: 8167125
• Update Time: 2025-04-19

Benzoic acid, 3-(dimethylamino)-4-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(dimethylamino)-4-(1,1-dimethylethyl)-
• 4-tert-butyl-3-(dimethylamino)benzoic acid
• AE-562/43287052
• 89302-57-8
• DTXSID10429102

• Inchi： 1S/C13H19NO2/c1-13(2,3)10-7-6-9(12(15)16)8-11(10)14(4)5/h6-8H,1-5H3,(H,15,16)
• InChI Key： MJBDBSOUMPDXAH-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C=1)N(C)C)C(C)(C)C)=O

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 40.5Ų